Cas no 1503547-17-8 (3-amino-1-(4-methylpyridin-2-yl)propan-1-ol)

• Product Name: 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol
• CAS No: 1503547-17-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD28339145
• CID: 5602531
• PubChem ID: 130153201
• Update Time: 2025-06-07

3-amino-1-(4-methylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• α-(2-Aminoethyl)-4-methyl-2-pyridinemethanol
• 2-Pyridinemethanol, α-(2-aminoethyl)-4-methyl-
• 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol

• MDL： MFCD28339145
• Inchi： 1S/C9H14N2O/c1-7-3-5-11-8(6-7)9(12)2-4-10/h3,5-6,9,12H,2,4,10H2,1H3
• InChI Key： NXKVWYIJDNFJMT-UHFFFAOYSA-N
• SMILES： C1C(=CC=NC=1C(O)CCN)C

Additional information on 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol

Introduction to 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol and Its Significance in Modern Chemical Research

3-amino-1-(4-methylpyridin-2-yl)propan-1-ol, with the CAS number 1503547-17-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amino group, a propanol backbone, and a 4-methylpyridine substituent, has garnered attention due to its potential applications in drug discovery and molecular design. The intricate interplay of its functional groups makes it a versatile scaffold for developing novel therapeutic agents.

The structural composition of 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol is characterized by a primary amine (-NH₂) at the C1 position, a hydroxyl group (-OH) at the C3 position, and a 4-methylpyridine ring attached to the C2 position of the propanol chain. This arrangement not only imparts distinct electronic and steric properties but also opens up numerous possibilities for further functionalization. The presence of the 4-methylpyridine moiety, in particular, is noteworthy as it introduces aromaticity and potential hydrogen bonding capabilities, which are crucial for molecular recognition processes.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in biologically active molecules. The 4-methylpyridine component of 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol aligns with this trend, making it a valuable building block for synthesizing complex drug candidates. For instance, derivatives of this compound have been explored in the development of kinase inhibitors, where the pyridine ring can interact with target proteins through hydrophobic and π-stacking interactions.

Moreover, the compound's primary amine and hydroxyl groups provide multiple sites for chemical modification. These functionalities can be utilized to introduce further pharmacological properties or to link the molecule into larger polymeric structures. Such modifications are essential for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. The ability to fine-tune these properties makes 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol a promising candidate for both academic research and industrial applications.

Recent advancements in computational chemistry have further highlighted the importance of 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol as a key intermediate. Molecular modeling studies suggest that this compound can serve as a scaffold for designing molecules with enhanced binding affinity to specific biological targets. For example, virtual screening campaigns have identified analogs of this structure that exhibit potent activity against enzymes implicated in inflammatory diseases. These findings underscore the compound's potential as a lead compound or building block in medicinal chemistry.

The synthesis of 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol presents an interesting challenge due to its complex connectivity. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent methodological improvements have streamlined its preparation, making it more accessible for large-scale investigations. These advances are particularly significant in drug discovery pipelines where efficient access to key intermediates is critical.

In addition to its pharmaceutical applications, 3-amino-1-(4-methylpyridin-2-yl)propan-1-ol has shown promise in material science research. Its ability to form hydrogen bonds and its amphiphilic nature make it a candidate for developing novel materials such as polymers or self-assembling systems. Such materials could find applications in drug delivery systems or as components in advanced coatings and adhesives.

The role of CAS number 1503547-17-8 in characterizing this compound cannot be overstated. It serves as a unique identifier that ensures consistency across scientific literature and patents. This standardized nomenclature is essential for researchers who need to reference specific compounds accurately in their work. As more studies emerge on derivatives of 3-amino-1-(4-methylpyridin-2-ylo)-propanol, the importance of this CAS number will continue to grow.

Looking ahead, the future prospects for 3-amino-l-(4-methyl-pyridin--2--yI)-propan-l--01 appear bright. Ongoing research aims to explore its potential in treating neurological disorders by targeting receptors or enzymes involved in neurodegeneration. Additionally, efforts are underway to develop environmentally friendly synthetic routes that minimize waste and energy consumption—a critical consideration in sustainable chemistry practices.

In conclusion,3-amino-l(4--methyl-pyrdln--Z--yI)-propa-n-l--01 (CAS no: 1503547--17--8) stands out as a multifaceted compound with broad applications across pharmaceuticals and materials science Its unique structural features offer opportunities for innovation while its well-defined identity through CAS numbering facilitates accurate scientific communication The continued exploration of this molecule promises to yield new insights into molecular design drug development